Cas no 80893-78-3 (3-Pyridinecarboxamide, N-acetyl-)

• Product Name: 3-Pyridinecarboxamide, N-acetyl-
• CAS No: 80893-78-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 704855
• PubChem ID: 13928722
• Update Time: 2025-04-19

3-Pyridinecarboxamide, N-acetyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-acetyl-
• N-acetylpyridine-3-carboxamide
• 80893-78-3
• SCHEMBL2488253
• DTXSID90552700

• Inchi： 1S/C8H8N2O2/c1-6(11)10-8(12)7-3-2-4-9-5-7/h2-5H,1H3,(H,10,11,12)
• InChI Key： IOHVMKKVKVRCBB-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų